Cas no 869076-17-5 (2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-3-methyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-3-methyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 869076-17-5
• MF: C₁₄H₁₂ClFN₂OS₂
• MW: 342.839282989502
• CID: 5765181
• PubChem ID: 7197578
• Update Time: 2025-05-28

2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-3-methyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-3-methyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• CHEMBL1549166
• AKOS024614707
• HMS2726E23
• 2-((2-chloro-6-fluorobenzyl)thio)-3-methyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• DTXSID401327259
• 869076-17-5
• SR-01000017560-1
• F1858-0091
• SMR000323710
• SR-01000017560
• MLS000624410
• 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-3-methyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-3-methyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

• Inchi： 1S/C14H12ClFN2OS2/c1-18-13(19)12-11(5-6-20-12)17-14(18)21-7-8-9(15)3-2-4-10(8)16/h2-4H,5-7H2,1H3
• InChI Key： IGQDDGBPQUBHFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NC2=C(C(N1C)=O)SCC2)F

Computed Properties

• Exact Mass: 342.0063612g/mol
• Monoisotopic Mass: 342.0063612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-3-methyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Research Brief on 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-3-methyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS: 869076-17-5)

The compound 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-3-methyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS: 869076-17-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidinone derivative exhibits a unique structural framework, combining a thieno[3,2-d]pyrimidin-4-one core with a (2-chloro-6-fluorophenyl)methylsulfanyl substituent, which is believed to contribute to its biological activity. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

Recent research has identified this compound as a promising candidate for targeting specific kinase pathways involved in inflammatory and oncogenic processes. In vitro studies have demonstrated its ability to inhibit key kinases with high selectivity, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain cancers. The compound's unique structural features, including the chloro-fluoro substitution pattern on the phenyl ring, have been shown to enhance its binding affinity and metabolic stability, making it a valuable scaffold for further optimization.

Pharmacokinetic studies of 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-3-methyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one have revealed favorable absorption and distribution profiles in preclinical models. The compound exhibits moderate plasma protein binding and demonstrates good oral bioavailability, which is critical for its development as an oral therapeutic agent. Additionally, metabolic stability studies indicate that the compound is resistant to rapid degradation by hepatic enzymes, further supporting its potential for clinical translation.

Recent synthetic efforts have focused on optimizing the production of this compound to improve yield and purity. Novel synthetic routes have been developed, leveraging advanced catalytic methods and green chemistry principles to enhance efficiency and reduce environmental impact. These advancements are expected to facilitate larger-scale production for further preclinical and clinical evaluation.

In conclusion, 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-3-methyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one represents a promising therapeutic candidate with significant potential in the treatment of inflammatory and oncological diseases. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacokinetic properties, and evaluate its efficacy in advanced preclinical models. The compound's unique structural and pharmacological features position it as a valuable asset in the ongoing search for novel therapeutic agents.